N-[5-[(4-bromo-3-methylphenyl)methyl]-1,3-thiazol-2-yl]-6-chloropyridine-3-carboxamide

• IUPAC Name: N-[5-[(4-bromo-3-methylphenyl)methyl]-1,3-thiazol-2-yl]-6-chloropyridine-3-carboxamide
• InChI: InChI=1S/C17H13BrClN3OS/c1-10-6-11(2-4-14(10)18)7-13-9-21-17(24-13)22-16(23)12-3-5-15(19)20-8-12/h2-6,8-9H,7H2,1H3,(H,21,22,23)
• InChI Key: BCKXPBHBGFSXBD-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)CC2=CN=C(S2)NC(=O)C3=CN=C(C=C3)Cl)Br
• Molecular Formula: C17H13BrClN3OS
• Molecular Weight: 422.7 g/mol

Description

“N-[5-[(4-bromo-3-methylphenyl)methyl]-1,3-thiazol-2-yl]-6-chloropyridine-3-carboxamide” is a complex organic compound. It contains a thiazole ring, which is a five-membered ring with one nitrogen atom and one sulfur atom. It also contains a pyridine ring, which is a six-membered ring with one nitrogen atom. The compound also has bromine, chlorine, and amide functional groups.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the thiazole and pyridine rings would give the molecule a certain degree of rigidity. The bromine and chlorine atoms are likely to be the major contributors to the molecule’s overall size and shape.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the presence of the thiazole and pyridine rings, as well as the bromine, chlorine, and amide functional groups. The bromine and chlorine atoms are likely to be reactive sites in the molecule.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. The presence of the bromine and chlorine atoms would likely make the compound relatively heavy and possibly increase its boiling point and melting point.

Scientific Research Applications

Anticancer Activity

• The thiazole and pyridine moieties in this compound make it a promising candidate for cancer research. .

Antimicrobial Properties

• The chloropyridine and thiazole groups contribute to its antimicrobial activity. Studies have explored its effectiveness against bacteria, fungi, and other pathogens. .

Anti-inflammatory Effects

• Inflammation plays a crucial role in various diseases. Researchers have examined whether this compound can modulate inflammatory pathways, potentially leading to novel anti-inflammatory drugs. .

Enzyme Inhibition

• The presence of the thiazole ring suggests that this compound could act as an enzyme inhibitor. .

Heterocyclic Synthesis Strategies

• The synthesis of this compound involves constructing both indole and thiazole rings. .

Biological Imaging and Probes

• Fluorescent derivatives of this compound could serve as imaging agents or probes for specific cellular targets. .

Safety And Hazards

The safety and hazards associated with this compound would depend on its reactivity and biological activity. As with any chemical, appropriate safety precautions should be taken when handling it.